Cas no 81965-22-2 (AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE)

• Product Name: AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE
• CAS No: 81965-22-2
• MF: C₄H₇N₃O₃
• MW: 145.116680383682
• CID: 826828
• PubChem ID: 136257799
• Update Time: 2025-11-06

AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE Chemical and Physical Properties

Names and Identifiers

• AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE
• azanium,5-carbamoyl-1,2-oxazol-3-olate
• 2,3-Dihydro-3-oxo-5-isoxazolecarboxamide Ammonium Salt
• 3-Hydroxy-5-carbamoylisoxazole Ammonium Salt
• DTXSID00675611
• Ammonium5-carbamoylisoxazol-3-olate
• FT-0662115
• 81965-22-2
• Ammonium 5-carbamoylisoxazol-3-olate
• azanium;3-oxo-1,2-oxazole-5-carboximidate
• Ammonium 5-carbamoyl-1,2-oxazol-3-olate
• AKOS030255866

• Inchi： 1S/C4H4N2O3.H3N/c5-4(8)2-1-3(7)6-9-2;/h1H,(H2,5,8)(H,6,7);1H3
• InChI Key： DCADWYYAJNIWDR-UHFFFAOYSA-N
• SMILES： O1C(C(=N)[O-])=CC(N1)=O.[NH4+]

Computed Properties

• Exact Mass: 79.05440
• Monoisotopic Mass: 145.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Melting Point: >206°C (dec.)
• PSA: 40.54000
• LogP: 0.41480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE

Comprehensive Overview of AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE (CAS No. 81965-22-2): Properties, Applications, and Industry Insights

AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE (CAS No. 81965-22-2) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This isoxazole derivative features a carbamoyl group and an ammonium salt moiety, which contribute to its solubility and reactivity. Researchers are increasingly exploring its potential as a bioactive intermediate in drug synthesis, particularly for targeting enzyme inhibition pathways.

In recent years, the demand for heterocyclic compounds like AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE has surged, driven by advancements in precision agriculture and green chemistry. Industry reports highlight its role in developing low-toxicity crop protection agents, aligning with global trends toward sustainable farming. The compound's isoxazole-3-olate core exhibits notable stability under physiological conditions, making it a candidate for controlled-release formulations.

Analytical studies of CAS No. 81965-22-2 reveal exceptional purity standards (>98%) achievable through modern crystallization techniques. Its ammonium salt form enhances water solubility—a critical factor for formulation scientists designing next-generation biocompatible materials. Recent patent filings indicate growing interest in its application for biodegradable chelating agents, addressing environmental concerns about persistent synthetic chemicals.

The compound's structure-activity relationship (SAR) has become a hot topic in computational chemistry circles. Molecular docking simulations suggest potential interactions with plant growth regulators, sparking innovation in stress-resistance crop enhancers. Meanwhile, its carbamoyl functional group shows promise for modifying polymer matrices in biomedical applications, as evidenced by recent peer-reviewed journals.

Quality control protocols for AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE emphasize HPLC-UV validation methods, with detection limits below 0.1% for impurities. Regulatory databases confirm its compliance with major industrial safety standards, though proper personal protective equipment (PPE) remains essential during handling. The compound's thermal stability profile (decomposition >200°C) makes it suitable for high-temperature processes in specialty chemical production.

Emerging research explores the compound's synergy with micronutrient delivery systems in foliar fertilizers. Its zwitterionic character at physiological pH may enable novel soil amendment technologies—a key focus area for sustainable agriculture startups. Analytical techniques like FTIR spectroscopy and mass spectrometry have been instrumental in characterizing its degradation pathways, supporting development of environmentally benign derivatives.

Market analysts project steady growth for isoxazole-based chemicals like CAS No. 81965-22-2, particularly in Asia-Pacific research hubs. The compound's compatibility with green solvent systems (e.g., ethanol-water mixtures) positions it favorably within circular economy initiatives. Ongoing studies investigate its potential as a corrosion inhibitor in biodegradable materials, potentially disrupting traditional petrochemical additives markets.

Technical literature frequently addresses scale-up challenges in synthesizing AMMONIUM 5-(CARBAMOYL)ISOXAZOL-3-OLATE, with recent breakthroughs in continuous flow chemistry improving yield efficiency. Its crystalline polymorphism characteristics have implications for pharmaceutical patent strategies, while QbD (Quality by Design) approaches optimize production parameters. The compound's electron-withdrawing properties continue to inspire innovations in organic electronic materials research.